tert-butyl N-[3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-yl]carbamate

• IUPAC Name: tert-butyl N-[3-(1-methylpyrazol-4-yl)prop-2-ynyl]carbamate
• InChI: InChI=1S/C12H17N3O2/c1-12(2,3)17-11(16)13-7-5-6-10-8-14-15(4)9-10/h8-9H,7H2,1-4H3,(H,13,16)
• InChI Key: FFSHARXAZLGTOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC#CC1=CN(N=C1)C
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

The compound is a carbamate derivative, which are organic compounds derived from carbamic acid. The structure suggests the presence of a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazole derivatives have attracted attention due to their wide range of physiological and pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely show the presence of a pyrazole ring attached to a prop-2-yn-1-yl group and a carbamate group. The exact structure would need to be confirmed through techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the pyrazole ring and the carbamate group. Pyrazoles can undergo a variety of reactions including substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Typically, carbamates are stable but can be hydrolyzed in the presence of acids or bases. Pyrazoles are typically stable aromatic compounds.

Scientific Research Applications

Medicinal Chemistry: Synthesis of Pharmacologically Active Compounds

This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. . The tert-butyl group provides steric bulk, which can be useful in enhancing the selectivity of biological interactions.

Material Science: Development of Functional Materials

In material science, the tert-butyl carbamate moiety can be employed to create polymers with specific characteristics. .

Organic Synthesis: Building Blocks for Complex Molecules

The tert-butyl carbamate group is a protective group used in organic synthesis. .

Drug Discovery: Lead Compound Identification

In drug discovery, this compound can be used to generate a library of derivatives, which can be screened for biological activity. .

Pharmacology: Study of Drug Action

The pyrazole ring present in tert-butyl N-[3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-yl]carbamate is known for its role in pharmacologically active drugs. .

Organic Chemistry: Advanced Synthesis Techniques

This compound can be utilized to explore advanced synthesis techniques such as palladium-catalyzed reactions, which are pivotal in creating complex organic molecules. .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many biologically active pyrazole derivatives work by interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards of this compound would need to be determined through specific testing. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

The future directions for research into this compound would likely depend on its potential applications. Given the biological activity of many pyrazole derivatives, it could be of interest in the development of new pharmaceuticals.